Cas no 2171244-52-1 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

(3S)-3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly employed in solid-phase peptide synthesis (SPPS). The Fmoc moiety provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions while preserving acid-labile side-chain protecting groups. The 4-methylpentanamido side chain enhances steric control during coupling reactions, reducing racemization risks. This compound is particularly valuable for constructing peptides requiring precise stereochemistry and controlled elongation. Its solubility in common organic solvents (e.g., DMF, DCM) facilitates efficient incorporation into peptide sequences. The carboxylate terminus allows for further functionalization or resin attachment, making it a versatile intermediate in synthetic peptide chemistry.
(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid structure
2171244-52-1 structure
Product Name:(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
CAS No:2171244-52-1
MF:C25H30N2O5
MW:438.516107082367
CID:5995680
PubChem ID:165581337
Update Time:2025-05-20

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
    • (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid
    • 2171244-52-1
    • EN300-1576882
    • Inchi: 1S/C25H30N2O5/c1-16(14-23(29)30)26-22(28)12-13-25(2,3)27-24(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16-/m0/s1
    • InChI Key: GIYGFCJXLUWGKT-INIZCTEOSA-N
    • SMILES: O(C(NC(C)(C)CCC(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 105Ų

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Pricemore >>

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Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

Introduction to (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic Acid (CAS No. 2171244-52-1)

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2171244-52-1, represents a sophisticated molecule with potential applications in drug development and therapeutic interventions. The intricate architecture of this compound, featuring a chiral center, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage, makes it a subject of considerable interest for researchers exploring novel biochemical pathways and pharmacological targets.

The structural composition of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is meticulously designed to facilitate its role in various biochemical processes. The presence of the Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during coupling reactions. This feature enhances the compound's utility in the synthesis of complex peptides and proteins, which are integral to numerous biological functions. Additionally, the chiral center at the 3-position contributes to the compound's stereochemical diversity, which is crucial for achieving specific biological activities.

In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds in pharmaceutical research due to their improved efficacy and reduced side effects. The stereochemical purity of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid makes it an attractive candidate for further investigation in this context. Researchers have been exploring its potential as a building block for more complex molecules with enhanced pharmacological properties. The fluorenylmethoxycarbonyl group not only provides stability during synthetic processes but also offers a platform for further functionalization, enabling the creation of novel derivatives with tailored biological activities.

The compound's amide linkage is another critical feature that contributes to its versatility in biochemical applications. Amides are known for their stability and ability to participate in hydrogen bonding, making them essential components in many biological molecules. The amide functionality in (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid could potentially be exploited in the design of bioactive molecules that interact with specific targets within biological systems. This has opened up avenues for exploring its role in drug discovery and development, particularly in areas such as protease inhibition and receptor binding.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex organic compounds like (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid. These improvements have not only reduced costs but also enhanced the quality of the final product, making it more accessible for research and commercial applications. The ability to produce enantiomerically pure compounds on a larger scale is particularly significant, as it allows for more rigorous testing and validation of their biological activities.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. The unique structural features of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid make it a versatile intermediate that can be modified to suit different industrial needs. For instance, its amide linkage could be used to create polymers with specific mechanical properties or to develop novel agrochemicals that target pests more effectively while minimizing environmental impact.

In conclusion, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS No. 2171244-52-1) represents a promising compound with diverse applications in pharmaceutical chemistry and beyond. Its intricate structure, featuring a chiral center, an Fmoc protecting group, and an amide linkage, makes it a valuable tool for researchers exploring new biochemical pathways and pharmacological targets. The advancements in synthetic chemistry have further enhanced its accessibility, paving the way for innovative applications in drug development and other industries.

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